Cas no 100117-48-4 (Benzenebutanoic acid, 4-acetyl-)
100117-48-4 structure
Product Name:Benzenebutanoic acid, 4-acetyl-
CAS No:100117-48-4
MF:C12H14O3
MW:206.237763881683
CID:1125028
PubChem ID:885285
Update Time:2025-04-20
Benzenebutanoic acid, 4-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 4-acetyl-
- 4-(4-acetylphenyl)butanoic acid
- MLS000111343
- DTXSID60358296
- AKOS003652241
- HMS2392B22
- SR-01000239173
- SR-01000239173-1
- DA-16572
- SMR000107267
- 100117-48-4
- SCHEMBL82223
- CHEMBL1431660
- STL384399
-
- Inchi: 1S/C12H14O3/c1-9(13)11-7-5-10(6-8-11)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
- InChI Key: BLKZSCZBOQMBKO-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(C(C)=O)=CC=1)=O
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzenebutanoic acid, 4-acetyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
100117-48-4 (Benzenebutanoic acid, 4-acetyl-) Related Products
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- 18847-18-2(Benzenepentanoic acid,4-(1-methylethyl)-d-oxo-)
- 4619-20-9(4-(4-Methylphenyl)-4-oxobutanoic Acid)
- 66147-75-9(7-Oxo-8-phenyloctanoic Acid)
- 1501-05-9(5-Oxo-5-phenylpentanoic acid)
- 1590-22-3(3-(2-Naphthoyl)propionic Acid)
- 7472-43-7(7-Oxo-7-phenylheptanoic acid)
- 49594-75-4(4-Ethyl-γ-oxobenzenebutanoic Acid)
- 4144-62-1(5-Benzoylpentanoic acid)
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